Cas no 32517-55-8 (Zinc,dichlorobis(1,2-dimethyl-1H-imidazole-kN3)-, (T-4)-)

Zinc,dichlorobis(1,2-dimethyl-1H-imidazole-kN3)-, (T-4)- structure
32517-55-8 structure
Product Name:Zinc,dichlorobis(1,2-dimethyl-1H-imidazole-kN3)-, (T-4)-
CAS No:32517-55-8
MF:C10H16Cl2N4Zn
MW:328.575836181641
CID:314352
PubChem ID:169440
Update Time:2025-04-19

Zinc,dichlorobis(1,2-dimethyl-1H-imidazole-kN3)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

    • Zinc,dichlorobis(1,2-dimethyl-1H-imidazole-kN3)-, (T-4)-
    • Dichlorobis(1,2-dimethyl-1H-imidazole-N3)zinc
    • zinc chloride - 1,2-dimethyl-1H-imidazole (1:2:2)
    • Zinc, dichlorobis(1,2-dimethyl-1H-imidazole-kappaN3)-, (T-4)-
    • 32517-55-8
    • EINECS 251-081-6
    • DTXSID20954253
    • Zinc chloride--1,2-dimethyl-1H-imidazole (1/2/2)
    • Inchi: 1S/2C5H8N2.2ClH.Zn/c2*1-5-6-3-4-7(5)2;;;/h2*3-4H,1-2H3;2*1H;/q;;;;+2/p-2
    • InChI Key: CDTZRSBMLZVNPX-UHFFFAOYSA-L
    • SMILES: [Zn+2].[Cl-].[Cl-].N1(C)C=CN=C1C.N1(C)C=CN=C1C

Computed Properties

  • Exact Mass: 326.004349
  • Monoisotopic Mass: 326.004349
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 63.1
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6

Experimental Properties

  • Boiling Point: 206°Cat760mmHg
  • Flash Point: 73°C

Zinc,dichlorobis(1,2-dimethyl-1H-imidazole-kN3)-, (T-4)- Related Literature

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